Cas no 1178469-64-1 (2-methyl-1-{1-(thiophen-2-yl)ethylamino}propan-2-ol)

• Product Name: 2-methyl-1-{1-(thiophen-2-yl)ethylamino}propan-2-ol
• CAS No: 1178469-64-1
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5230933
• PubChem ID: 60884860
• Update Time: 2025-06-08

2-methyl-1-{1-(thiophen-2-yl)ethylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-{[1-(thiophen-2-yl)ethyl]amino}propan-2-ol
• 2-Propanol, 2-methyl-1-[[1-(2-thienyl)ethyl]amino]-
• 2-methyl-1-{1-(thiophen-2-yl)ethylamino}propan-2-ol

• Inchi： 1S/C10H17NOS/c1-8(9-5-4-6-13-9)11-7-10(2,3)12/h4-6,8,11-12H,7H2,1-3H3
• InChI Key： BBUHJIGATKSWRP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C)NCC(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 1.3
• Topological Polar Surface Area: 60.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-1-{1-(thiophen-2-yl)ethylamino}propan-2-ol

Research Brief on 2-methyl-1-{1-(thiophen-2-yl)ethylamino}propan-2-ol (CAS: 1178469-64-1): Recent Advances and Applications

The compound 2-methyl-1-{1-(thiophen-2-yl)ethylamino}propan-2-ol (CAS: 1178469-64-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene and amino alcohol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 2-methyl-1-{1-(thiophen-2-yl)ethylamino}propan-2-ol exhibits affinity for specific receptors, including adrenergic and dopaminergic receptors. This has sparked interest in its potential applications for neurological disorders such as Parkinson's disease and depression. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions and optimize its pharmacological profile.

In addition to its neurological applications, recent research has explored the compound's antimicrobial properties. Studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, with particular emphasis on its mechanism of action involving cell membrane disruption. These findings highlight its potential as a novel antimicrobial agent, especially in the context of rising antibiotic resistance. Further optimization of its chemical structure is underway to enhance its potency and reduce potential side effects.

The synthesis of 2-methyl-1-{1-(thiophen-2-yl)ethylamino}propan-2-ol has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, with green chemistry principles being incorporated to minimize environmental impact. These advancements are critical for scaling up production and facilitating future clinical trials. Analytical techniques such as HPLC and NMR spectroscopy have been instrumental in characterizing the compound and ensuring its consistency across batches.

Looking ahead, the compound's versatility and broad therapeutic potential make it a compelling subject for further study. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development. Future research directions may include detailed pharmacokinetic studies, toxicological assessments, and formulation optimization to pave the way for clinical applications. The ongoing exploration of 2-methyl-1-{1-(thiophen-2-yl)ethylamino}propan-2-ol underscores its significance in the evolving landscape of drug discovery and development.